Cas no 67392-87-4 (Drospirenone)

Drospirenone Properties

Names and Identifiers

• Drospirenone
• 6b,7b
• 15b,16b-dimethylen-3-oxo-17a-pregn-4-ene-21,17-carbolactone
• dihydrospirorenone
• 6-methyleneandrost-4-ene-3,17-dione
• Drospireone
• DROSPIREONE F·S
• arbolactone
• Dorospirenone
• Drospirenon
• Drospirenona
• ZK 3059
• 6b,7b:15b,16b-Dimethylen-3-oxo-17a-pregn-4-ene-21,17-carbolactone
• Dehydrospirorenone
• Drospirenonum
• 1,2-Dihydrospirorenone
• DRSP
• Drospirenonum [INN-Latin]
• Drospirenona [INN-Spanish]
• ZK 30595
• ZK30595
• C24H30O3
• N295J34A25
• DSSTox_RID_81639
• DSSTox_CID_2646
• +Expand

• MDL： MFCD00867350
• InChIKey： METQSPRSQINEEU-HXCATZOESA-N
• Inchi： 1S/C24H30O3/c1-22-6-3-12(25)9-17(22)13-10-14(13)20-16(22)4-7-23(2)21(20)15-11-18(15)24(23)8-5-19(26)27-24/h9,13-16,18,20-21H,3-8,10-11H2,1-2H3/t13-,14+,15-,16+,18+,20-,21+,22-,23+,24+/m1/s1
• SMILES： O1C(C([H])([H])C([H])([H])[C@@]21[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]3([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])=C4[C@]4([H])C([H])([H])[C@]4([H])[C@@]3([H])[C@]1([H])[C@]1([H])C([H])([H])[C@@]12[H])=O)=O
• BRN： 4765500

Computed Properties

• Exact Mass: 366.21900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 366.219495
• Heavy Atom Count: 27
• Complexity: 828
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 4.30590
• PSA: 43.37000
• Merck: 3454
• Refractive Index: 1.61
• Boiling Point: 552.2 oC at 760 mmHg
• Melting Point: 199.0 to 203.0 deg-C
• Flash Point: 241.6 oC
• Solubility: DMSO: ≥15
• Color/Form: Powder
• λmax: 265(MeOH)(lit.)
• Specific Rotation: -180 º (c=0.5, chloroform)
• Density: 1.26

Drospirenone Security Information

• RTECS：WH1299000
• Safety Instruction： 36/37
• Dangerous goods sign： T
• Hazard Statement： H360
• Warning Statement： P201; P202; P281; P308+P313; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 60
• Signal Word：Danger

Drospirenone Customs Data

• HS CODE：2937290090
• Customs Data：

  China Customs Code:

  2937290090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds